Cas no 50927-96-3 (Olean-12-en-28-oicacid, 3,15-dihydroxy-, g-lactone, (3b,15b)- (9CI))

• Product Name: Olean-12-en-28-oicacid, 3,15-dihydroxy-, g-lactone, (3b,15b)- (9CI)
• CAS No: 50927-96-3
• MF: C₃₀H₄₆O₃
• MW: 454.684449672699
• CID: 379833
• PubChem ID: 170939
• Update Time: 2025-04-19

Olean-12-en-28-oicacid, 3,15-dihydroxy-, g-lactone, (3b,15b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3,15-dihydroxy-, g-lactone, (3b,15b)- (9CI)
• 3β,15β-Dihydroxyolean-12-en-28-oic acid 28,15-lactone
• 50927-96-3
• Astrantiagenin G
• Olean-12-en-28-oic acid, 3,15-dihydroxy-, gamma-lactone, (3beta,15beta)-
• (6S,10R,11R,14S,16R,19R,20S,21S)-14-hydroxy-4,4,11,15,15,19,20-heptamethyl-22-oxahexacyclo[19.2.1.01,6.07,20.010,19.011,16]tetracos-7-en-23-one

• Inchi： 1S/C30H46O3/c1-25(2)14-15-30-17-23(33-24(30)32)29(7)18(19(30)16-25)8-9-21-27(5)12-11-22(31)26(3,4)20(27)10-13-28(21,29)6/h8,19-23,31H,9-17H2,1-7H3/t19-,20-,21+,22-,23-,27-,28+,29-,30?/m0/s1
• InChI Key： ORQLPVMJIRDKMP-OOKKTPIGSA-N
• SMILES： O1C(C23CCC(C)(C)C[C@H]2C2=CC[C@@H]4[C@@]5(C)CC[C@@H](C(C)(C)[C@@H]5CC[C@@]4(C)[C@]2(C)[C@@H]1C3)O)=O

Computed Properties

• Exact Mass: 454.345
• Monoisotopic Mass: 454.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 931
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 7.1

Experimental Properties

• Density: 1.12
• Boiling Point: 564.9°C at 760 mmHg
• Flash Point: 213.2°C
• Refractive Index: 1.563